Cas no 72590-24-0 ( )

• Product name: &nbsp
• CAS No: 72590-24-0
• MF: C₁₅H₁₄O₅
• MW: 274.26866
• CID: 977357
• PubChem ID: 320681

  Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-ylmethyl)-5-methoxybenzene-1,4-diol
• AG-G-85988
• NSC269126
• 72590-24-0
• DTXSID70313336
• NSC-269126
• OBTUSAQUINONE DERIV JURD 2561
•  

• Inchi： InChI=1S/C15H14O5/c1-18-14-7-11(16)10(6-12(14)17)4-9-2-3-13-15(5-9)20-8-19-13/h2-3,5-7,16-17H,4,8H2,1H3
• InChI Key： SQZRFMGIBXROEF-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)O)CC2=CC3=C(C=C2)OCO3)O

Computed Properties

• Exact Mass: 274.08412
• Monoisotopic Mass: 274.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.365
• Boiling Point: 487.3°C at 760 mmHg
• Flash Point: 248.5°C
• Refractive Index: 1.637
• PSA: 68.15